Tert-butyl(2,2,2-trifluoroethyl)amine
Overview
Description
Tert-butyl(2,2,2-trifluoroethyl)amine is a chemical compound with the molecular formula C6H12F3N . It is a derivative of tert-butylamine, which is a colorless liquid with a typical amine-like odor .
Synthesis Analysis
The synthesis of Tert-butyl(2,2,2-trifluoroethyl)amine and its derivatives has been a subject of several studies. For instance, a chiral amine transfer approach to the photocatalytic asymmetric synthesis of α-Trialkyl-α-tertiary amines has been reported . Another study discussed the kinetics of radical copolymerization of vinylidene fluoride with tert-butyl 2-trifluoromethyl acrylate .Molecular Structure Analysis
The molecular structure of Tert-butyl(2,2,2-trifluoroethyl)amine consists of six carbon atoms, twelve hydrogen atoms, three fluorine atoms, and one nitrogen atom . The molecular weight of the compound is 155.16 .Chemical Reactions Analysis
Tert-butyl(2,2,2-trifluoroethyl)amine has been involved in various organic synthesis reactions. For example, it has been used in the synthesis of α-trialkyl-α-tertiary amines . It has also been used in the radical copolymerization of vinylidene fluoride .Physical And Chemical Properties Analysis
Tert-butyl(2,2,2-trifluoroethyl)amine is a derivative of tert-butylamine, which is a colorless liquid . The molecular weight of Tert-butyl(2,2,2-trifluoroethyl)amine is 155.16 .Scientific Research Applications
Radical Copolymerization:
TFETA has been investigated for its role in radical copolymerization reactions. For instance, researchers have studied its copolymerization with tert-butyl-α-trifluoromethacrylate (TBTFMA) . The resulting copolymers, poly(TFEMA-co-TBTFMA), were characterized using NMR spectroscopy to assess their compositions .
H-Phosphonate Synthesis:
A microwave-assisted method enables the synthesis of dialkyl and cyclic H-phosphonates using bis(2,2,2-trifluoroethyl) phosphonate (BTFEP) . This compound allows the preparation of various cyclic H-phosphonates and hetero-substituted dialkyl H-phosphonates under non-inert and additive-free conditions .
Functional Coatings:
TFETA plays a role in the synthesis of poly(fluoroacrylate)s with tunable surface hydrophobicity. These polymers are potential candidates for functional coatings due to their wettability control and improved adhesion. The radical copolymerization of TFETA with 2-(trifluoromethyl)acrylic acid (MAF) leads to these versatile materials .
Caged Building Blocks:
Researchers have employed tert-butyl 2,2,2-trichloroacetimidate (a derivative of TFETA) in the synthesis of caged building blocks. Specifically, it has been used to convert alcohols and carboxylic acids into their respective ethers and esters .
Fluorinated Copolymers:
TFETA has been explored in the synthesis of fluorinated copolymers. For example, copolymers based on TFETA and 2,2,2-trichloroethyl α-fluoroacrylate (FATRICE) were synthesized via radical processes. These copolymers exhibit unique properties and can find applications in various fields .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-methyl-N-(2,2,2-trifluoroethyl)propan-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F3N/c1-5(2,3)10-4-6(7,8)9/h10H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGHJGVBGEAGNEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1092294-10-4 |
Source
|
| Record name | tert-butyl(2,2,2-trifluoroethyl)amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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